2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide

• IUPAC Name: 2-bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C10H8BrF4NO/c1-16(2)9(17)7-6(12)4-3-5(8(7)11)10(13,14)15/h3-4H,1-2H3
• InChI Key: HBALZTPQFVLABT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC(=C1Br)C(F)(F)F)F
• Molecular Formula: C10H8BrF4NO
• Molecular Weight: 314.07 g/mol

Description

2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide is a chemical compound with the CAS Number 2271443-06-0. It has a molecular weight of 314.08 and its IUPAC name is this compound. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for the compound is 1S/C10H8BrF4NO/c1-16(2)9(17)7-6(12)4-3-5(8(7)11)10(13,14)15/h3-4H,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The storage temperature is 2-8°C. Unfortunately, more specific physical and chemical properties are not available in the search results.

Scientific Research Applications

2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as an inhibitor in enzymatic reactions, and as a catalyst in polymerization reactions. It has also been used in the synthesis of other compounds and in the study of the mechanism of action of various drugs.

Mechanism of Action

2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide has been found to act as an inhibitor of several enzymes, including acetylcholinesterase, tyrosinase, and cytochrome P450. It has also been found to inhibit the activity of several proteins, including human topoisomerase IIα and β-tubulin.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes and proteins, as discussed above. It has also been found to have anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, it has been found to have neuroprotective and anti-depressant effects in animal models.

Advantages and Limitations for Lab Experiments

2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is commercially available. It is also relatively stable and can be stored for long periods of time. A limitation of this compound is that it is relatively expensive and may not be available in large quantities.

Future Directions

There are several potential future directions for research on 2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide. One potential direction is to investigate the effects of this compound on other enzymes and proteins. Another potential direction is to investigate the effects of this compound on other physiological processes, such as metabolism, cell signaling, and immune responses. Finally, it would be interesting to investigate the potential applications of this compound in drug development, as it has been found to have several biochemical and physiological effects.

Synthesis Methods

2-Bromo-6-fluoro-N,N-dimethyl-3-(trifluoromethyl)benzamide can be synthesized using a variety of methods. One method involves the reaction of 2-bromo-6-fluoro-N,N-dimethylbenzamide with trifluoroacetic anhydride in the presence of a base, such as sodium hydroxide. The reaction is carried out at room temperature for two hours and yields a white solid. Alternatively, this compound can also be synthesized by reacting 2-bromo-6-fluoro-N,N-dimethylbenzamide with trifluoromethanesulfonic anhydride in the presence of a base, such as potassium carbonate. The reaction is carried out at room temperature for two hours and yields a white solid.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.